Cas no 837421-39-3 (N-(4-amino-2-methoxyphenyl)-4-methyl-1-piperazineacetamide)

N-(4-amino-2-methoxyphenyl)-4-methyl-1-piperazineacetamide structure
837421-39-3 structure
Product Name:N-(4-amino-2-methoxyphenyl)-4-methyl-1-piperazineacetamide
CAS No:837421-39-3
MF:C14H22N4O2
MW:278.350082874298
CID:2193329
PubChem ID:16779341
Update Time:2025-04-21

N-(4-amino-2-methoxyphenyl)-4-methyl-1-piperazineacetamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-amino-2-methoxyphenyl)-4-methyl-1-piperazineacetamide
    • 837421-39-3
    • SCHEMBL4820185
    • AKOS000134988
    • DA-02505
    • Inchi: 1S/C14H22N4O2/c1-17-5-7-18(8-6-17)10-14(19)16-12-4-3-11(15)9-13(12)20-2/h3-4,9H,5-8,10,15H2,1-2H3,(H,16,19)
    • InChI Key: CSAOPMFYQZNSCL-UHFFFAOYSA-N
    • SMILES: O=C(CN1CCN(C)CC1)NC1C=CC(=CC=1OC)N

Computed Properties

  • Exact Mass: 278.17427596Da
  • Monoisotopic Mass: 278.17427596Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 70.8Ų

N-(4-amino-2-methoxyphenyl)-4-methyl-1-piperazineacetamide Related Literature

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